Cas no 1352494-22-4 (Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate)
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate
- 1-Ethyl-4-oxo-1,4-dihydro-quinoline-3,6-dicarboxylic acid diethyl ester
-
- Inchi: 1S/C17H19NO5/c1-4-18-10-13(17(21)23-6-3)15(19)12-9-11(7-8-14(12)18)16(20)22-5-2/h7-10H,4-6H2,1-3H3
- InChI Key: GASNVKPYSSPESA-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OCC)=CN(CC)C2C=CC(C(=O)OCC)=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 513
- XLogP3: 2.7
- Topological Polar Surface Area: 72.9
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM264190-1g |
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate |
1352494-22-4 | 97% | 1g |
$411 | 2021-08-18 | |
| Chemenu | CM264190-5g |
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate |
1352494-22-4 | 97% | 5g |
$856 | 2021-08-18 | |
| Chemenu | CM264190-10g |
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate |
1352494-22-4 | 97% | 10g |
$1206 | 2021-08-18 |
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate: A Comprehensive Overview
Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate is a compound with the CAS number 1352494-22-4, which has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of quinoline derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a quinoline skeleton with two ethyl ester groups at the 3 and 6 positions, as well as an ethyl substituent at the 1 position and a ketone group at the 4 position. These functional groups contribute to its unique chemical properties and reactivity.
The synthesis of Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis pathway. These methods not only improve yield but also reduce the environmental footprint of the production process.
One of the most notable applications of this compound is in the development of advanced materials. The quinoline moiety is known for its aromatic stability and conjugation properties, making it an ideal building block for constructing π-conjugated systems. Such systems are critical in optoelectronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that derivatives of Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate can exhibit excellent charge transport properties when incorporated into thin-film transistor (TFT) architectures. This has opened new avenues for their use in flexible electronics and wearable devices.
In addition to its role in materials science, this compound has shown potential in medicinal chemistry. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its pharmacological properties. For example, studies have indicated that certain derivatives may possess anti-inflammatory or antioxidant activities. These findings suggest that Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate could serve as a lead compound for developing novel therapeutic agents.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly valuable for determining accurate molecular weights and elucidating fragmentation patterns during characterization studies.
Looking ahead, ongoing research is focused on optimizing the synthesis routes for Diethyl 1-ethyl-4 oxo 1 4 dihydroquinoline 3 6 dicarboxylate to enhance scalability and cost-effectiveness. Additionally, efforts are being made to explore its potential in emerging areas such as biodegradable polymers and sustainable energy storage solutions. As our understanding of this compound deepens, it is anticipated that new applications will continue to emerge across diverse scientific disciplines.
1352494-22-4 (Diethyl 1-ethyl-4-oxo-1,4-dihydroquinoline-3,6-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)